1-Chloro-4-hydrazinophthalazine

• IUPAC Name: (4-chlorophthalazin-1-yl)hydrazine
• InChI: InChI=1S/C8H7ClN4/c9-7-5-3-1-2-4-6(5)8(11-10)13-12-7/h1-4H,10H2,(H,11,13)
• InChI Key: UQTJGZYAFKMABR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)NN
• Molecular Formula: C8H7ClN4
• DSSTOX Substance ID: DTXSID70383155
• Molecular Weight: 194.62 g/mol
• CAS No.: 51935-42-3

Description

1-Chloro-4-hydrazinophthalazine, also known as this compound, is a useful research compound. Its molecular formula is C8H7ClN4 and its molecular weight is 194.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Tumorigenic Effects in Mice :

  • Hydralazine significantly increased lung tumor incidence in mice, including adenomas and adenocarcinomas (Tóth, 1978).

• Antihypertensive Drug in Humans :

  • Hydralazine was evaluated as an antihypertensive drug, particularly effective in patients with certain types of hypertension (Schroeder, 1952).

• Lipid Peroxidation in Rat Lungs :

  • Its administration led to lipid peroxidation in the nuclear fraction of rat lungs, potentially affecting DNA (Jendryczko & Dróżdż, 1988).

• Hemodynamic Effects in Hypertensive Patients :

  • Studies on its hemodynamic effects in hypertensive patients showed significant observations (Rowe, Huston, Maxwell, Crosley, & Crumpton, 1955).

• Luminescence Properties of Lanthanide Complexes :

  • Lanthanide complexes incorporating a hydralazine-derived chromophore exhibited luminescence, sensitizing the lanthanide center (Burton-Pye, Heath, & Faulkner, 2005).

• Syndromes in Hydralazine Therapy for Hypertension :

  • Hydralazine therapy in hypertension resulted in symptoms resembling rheumatoid arthritis or acute systemic lupus erythematosus in some patients (Brunsting, Erickson, Hines, & Pease, 1956).

• FTIR and FT Raman Spectra Analysis :

  • The study of FTIR and FT Raman spectra of hydralazine provided insights into its molecular structure (Gunasekaran, Seshadri, & Muthu, 2006).

• Therapeutic Use in Congestive Heart Failure :

  • Hydralazine is used in treating hypertension and congestive heart failure, with effects influenced by acetylator status (Mulrow & Crawford, 1989).

• Synthesis of Polynuclear Heterocyclic Systems :

  • Its use in synthesizing polyfunctionally substituted triazoles, pyrazoles, and tetrazoles, showing antimicrobial activity (Aly & Gad El-karim, 2005).

• Superoxide Dismutase Activity in Lung Tumorigenesis :

  • Hydralazine induced changes in copper concentration and superoxide dismutase activity during lung tumorigenesis in mice (Dróżdż, Luciak, Jendryczko, & Magner, 1987).

Safety and Hazards

1-Chloro-4-hydrazinophthalazine is associated with several safety hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". The material safety data sheet (MSDS) provides more detailed safety information.

Mechanism of Action

Target of Action

It is known that hydrazinophthalazines, a class of compounds to which 1-chloro-4-hydrazinophthalazine belongs, are used as antihypertensive drugs . This suggests that the compound may interact with targets involved in blood pressure regulation.

Mode of Action

Given its classification as a hydrazinophthalazine, it is plausible that it may act similarly to other compounds in this class, such as hydralazine, which works by relaxing and dilating (widening) the blood vessels, leading to decreased blood pressure .

Biochemical Pathways

Based on its potential antihypertensive effects, it may influence pathways related to vascular smooth muscle contraction and relaxation .

Result of Action

As a potential antihypertensive agent, it may result in the relaxation and dilation of blood vessels, leading to a decrease in blood pressure .

Biochemical Analysis

Biochemical Properties

1-Chloro-4-hydrazinophthalazine plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. This compound has been observed to interact with enzymes involved in oxidative stress responses, such as catalase and superoxide dismutase. These interactions often result in the modulation of enzyme activity, either through inhibition or activation, depending on the specific enzyme and the cellular context. Additionally, this compound can form complexes with metal ions, which can further influence its biochemical properties and interactions with other biomolecules .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are diverse. This compound has been shown to influence cell signaling pathways, particularly those involved in oxidative stress and apoptosis. For instance, this compound can induce the expression of genes associated with antioxidant responses, thereby enhancing the cell’s ability to manage oxidative stress. Moreover, this compound can affect cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in metabolite levels and metabolic flux .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the binding of the compound to specific enzymes, resulting in either inhibition or activation of their catalytic activity. For example, the interaction of this compound with catalase can lead to the inhibition of this enzyme, thereby affecting the breakdown of hydrogen peroxide within the cell. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in oxidative stress responses and apoptosis .

Temporal Effects in Laboratory Settings

The stability and effects of this compound over time in laboratory settings have been a subject of investigation. Studies have shown that this compound is relatively stable under standard laboratory conditions, with minimal degradation over time. Prolonged exposure to light and heat can lead to the breakdown of this compound, resulting in the formation of degradation products that may have different biochemical properties. Long-term studies have also indicated that continuous exposure to this compound can lead to adaptive changes in cellular function, such as increased expression of antioxidant enzymes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been observed to enhance antioxidant responses and improve cellular resilience to oxidative stress. At higher doses, this compound can induce toxic effects, including oxidative damage to cellular components and disruption of normal cellular functions. These adverse effects are often dose-dependent, with a clear threshold beyond which the compound’s toxicity becomes apparent .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to oxidative stress and detoxification. This compound can interact with enzymes such as glutathione peroxidase and glutathione reductase, influencing the levels of reduced and oxidized glutathione within the cell. These interactions can affect the overall redox balance and the cell’s ability to manage oxidative stress. Additionally, this compound can be metabolized by liver enzymes, leading to the formation of various metabolites that may have distinct biochemical properties .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through active transport mechanisms, involving transporters such as organic anion transporters and multidrug resistance proteins. Once inside the cell, this compound can bind to intracellular proteins, influencing its localization and accumulation within specific cellular compartments .

Subcellular Localization

The subcellular localization of this compound is influenced by its interactions with targeting signals and post-translational modifications. This compound has been observed to localize primarily within the cytoplasm, where it interacts with various enzymes and proteins involved in oxidative stress responses. Additionally, this compound can be directed to specific organelles, such as mitochondria, through interactions with mitochondrial targeting signals. These localization patterns can affect the compound’s activity and function within the cell .

Synthesis routes and methods I

Procedure details

10 g commercially available dichlorophthalazine are added portionwise at 90° C. to a solution of 50 ml ethanol and 20 ml hydrazine hydrate. After 10 min the reaction mixture is cooled to ambient temperature, the precipitate is filtered with suction and rinsed with ethanol to yield 8.4 g of the title compound.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

A mixture of 1,4-dichlorophthalazine 23 (10.2 g, 51.2 mmol) and ammonium hydroxide (4.5 mL) in ethanol (110 mL) was heated to 60° C. Hydrazine hydrate (9 mL, 179 mmol) was added dropwise. After about one-half of the hydrazine hydrate was added, a thick precipitate formed. The mixture was stirred well and the temperature was kept below 74° C. by controlled addition of reagent. After the addition was complete the reaction was heated at reflux for 10 min, then allowed to cool. The reaction was filtered and the solids were washed with water (20 mL) and ethanol (20 mL), then dried at 40° C. in a vacuum oven overnight. The crude material was recrystallized from acetonitrile to afford 8.38 g (84%) of 11 as a yellow solid.